Hydrosulfide

• CAS No.: 15035-72-0
• Molecular Formula: HS-
• Molecular Weight: 33.08 g/mol
• IUPAC Name: sulfanide
• InChI: InChI=1S/H2S/h1H2/p-1
• InChI Key: RWSOTUBLDIXVET-UHFFFAOYSA-M
• SMILES: [SH-]
• Synonyms: Sulfide (hs1-)

Description

Hydrosulfide, also known as hydrogen sulfide, is a chemical compound with the formula H₂S. It is a colorless gas with a characteristic foul odor of rotten eggs. This compound is naturally occurring and can be found in volcanic gases, natural gas, and as a byproduct of the decomposition of organic matter. Hydrogen sulfide is highly toxic and flammable, making it a compound of significant interest in both scientific and industrial contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydrogen sulfide can be synthesized in the laboratory by treating ferrous sulfide with a strong acid, such as hydrochloric acid, in a Kipp generator. The reaction is as follows:

$$\text{FeS} + 2\text{HCl} \rightarrow \text{FeCl}_2 + \text{H}_2\text{S}$$FeS+2HCl→FeCl2​+H2​S

Another method involves the use of thioacetamide, which generates hydrogen sulfide upon hydrolysis:

$$\text{CH}_3\text{C(S)NH}_2 + \text{H}_2\text{O} \rightarrow \text{CH}_3\text{C(O)NH}_2 + \text{H}_2\text{S}$$CH3​C(S)NH2​+H2​O→CH3​C(O)NH2​+H2​S

Synthesis routes and methods

Procedure details

The formic acid is also neutralized by ammonia, to make ammonium formate as another wastewater constituent. The acidic gases carbon dioxide and hydrogen sulfide are also components of the syngas, but are not very water soluble. Most of the remaining ammonia in the gasification wastewater which is not neutralized by chloride or formate reacts as the ammonium ion with the anionic forms of the acid gases carbon dioxide and hydrogen sulfide to form bicarbonate or carbonate depending on the pH, and bisulfide.